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Compound of Interest

Compound Name: 4,4'-Dibromobiphenyl-2,2'-diamine

Cat. No.: B183518 Get Quote

An In-Depth Technical Guide to 4,4'-Dibromobiphenyl-2,2'-diamine

Authored by: A Senior Application Scientist
This guide provides a comprehensive technical overview of 4,4'-Dibromobiphenyl-2,2'-
diamine, a significant chemical intermediate. Designed for researchers, scientists, and

professionals in drug development and material science, this document delves into the

compound's core properties, synthesis, applications, and safety protocols, offering field-proven

insights and validated methodologies.

Introduction and Strategic Importance
4,4'-Dibromobiphenyl-2,2'-diamine is an aromatic amine distinguished by a biphenyl

backbone with bromine atoms at the 4 and 4' positions and amine groups at the 2 and 2'

positions. This specific arrangement of functional groups imparts a unique reactivity profile,

making it a valuable precursor in various synthetic applications. Its primary utility lies in the

synthesis of complex heterocyclic structures and as a specialized curing agent for high-

performance polymers.[1][2] The compound's rigid structure and reactive amine and bromide

sites are pivotal for creating materials with enhanced thermal and chemical stability.[1][3] Its

structural characteristics also suggest potential for investigation in pharmacological contexts,

although this remains an emerging area of research.
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A precise understanding of a compound's physical and chemical properties is fundamental to

its application. The data presented below has been consolidated from various chemical data

sources to provide a reliable reference for experimental design.

Chemical Identity
Identifier Value

CAS Number 136630-36-9[1][4]

Molecular Formula C₁₂H₁₀Br₂N₂[1][4]

Molecular Weight 342.03 g/mol [5]

IUPAC Name 4,4'-Dibromo-[1,1'-biphenyl]-2,2'-diamine[1]

Synonyms
2,2'-Diamino-4,4'-dibromobiphenyl, 4,4'-

Dibromo-2,2'-biphenyldiamine[1][4]

InChI Key KZDMFBDNQPKWNM-UHFFFAOYSA-N

Physicochemical Properties
Property Value

Melting Point 192-194 °C[1]

Boiling Point 436.5 ± 40.0 °C (Predicted)[1]

Appearance Solid

Solubility
Sparingly soluble in water (0.014 g/L at 25 °C)

[1][4]

pKa 2.79 ± 0.10 (Predicted)[4]

Topological Polar Surface Area 52 Å²[4]

Hydrogen Bond Donor Count 2[4]

Hydrogen Bond Acceptor Count 2[4]
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The strategic value of 4,4'-Dibromobiphenyl-2,2'-diamine is rooted in its synthesis and

subsequent reactivity. The primary route to this diamine involves the reduction of its dinitro

precursor, a common and effective method for introducing amine functionalities to an aromatic

system.

Synthetic Pathway: A Validated Protocol
The most established method for synthesizing 4,4'-Dibromobiphenyl-2,2'-diamine is the

chemical reduction of 4,4'-Dibromo-2,2'-dinitrobiphenyl.[2] This precursor is itself synthesized

via an Ullmann coupling reaction of 2,5-dibromonitrobenzene.[2] The reduction step is critical

as it converts the nitro groups into reactive amine groups without affecting the bromine atoms,

thus yielding the target molecule.

Experimental Protocol: Reduction of 4,4'-Dibromo-2,2'-dinitrobiphenyl

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, suspend 4,4'-Dibromo-2,2'-dinitrobiphenyl in a suitable solvent such as ethanol or

acetic acid.

Reducing Agent Addition: Introduce a reducing agent. A common choice is tin(II) chloride

(SnCl₂) in the presence of concentrated hydrochloric acid. The choice of a metallic reducing

agent in acidic media is causal; it provides the necessary hydrides for the efficient reduction

of the aromatic nitro groups.

Reaction Conditions: Heat the mixture to reflux and maintain for several hours until TLC or

LC-MS analysis indicates complete consumption of the starting material.

Work-up and Isolation: Cool the reaction mixture and neutralize it with a base (e.g., NaOH

solution) to precipitate the crude diamine. The product is then isolated by filtration.

Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water)

to yield the purified 4,4'-Dibromobiphenyl-2,2'-diamine.
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Caption: Synthesis workflow for 4,4'-Dibromobiphenyl-2,2'-diamine.

Reactivity Profile
The reactivity of 4,4'-Dibromobiphenyl-2,2'-diamine is dominated by its two primary functional

groups:

Amine Groups (-NH₂): These groups are nucleophilic and can participate in a wide range of

reactions, including diazotization, acylation, and condensation. Their position ortho to the

biphenyl linkage allows for intramolecular cyclization reactions to form fused heterocyclic

systems.[2]
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Bromine Atoms (-Br): The bromine atoms are excellent leaving groups in cross-coupling

reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), enabling the formation of carbon-carbon

and carbon-heteroatom bonds. This functionality is crucial for extending the molecular

framework.

Industrial and Research Applications
The unique structure of this compound makes it a valuable component in both industrial and

research settings.

High-Performance Polymers and Composites
As an aromatic diamine, it serves as an effective curing agent for epoxy resins.[1] The rationale

behind its use is the reaction of the amine groups with the epoxide rings, which creates a highly

cross-linked, rigid polymer network. This process imparts superior properties to the final

material:

Enhanced Mechanical Strength: The rigid biphenyl units contribute to a high modulus and

strength in composites.[1]

Improved Chemical Resistance: The dense, cross-linked structure provides a robust barrier

against chemical attack.[1]

Increased Hardness: The resulting polymers are used in durable coatings and strong

adhesives.[1]

Intermediate in Organic Synthesis
This diamine is a key building block for synthesizing complex, fused heterocyclic compounds.

[2] Its structure is particularly well-suited for creating carbazoles, dibenzosiloles, and

dibenzoselenophenes through intramolecular cyclization reactions.[2] These resulting

structures are of significant interest in materials science for applications in organic light-emitting

diodes (OLEDs) and organic photovoltaics.

Safety, Handling, and Disposal
Given its classification as an aromatic amine, a class of compounds known for potential

carcinogenic properties, stringent safety protocols are mandatory.[1]
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Hazard Identification
Hazard Type Description

Health Hazards

May be harmful if swallowed. Causes skin and

serious eye irritation. May cause respiratory

irritation.[6][7][8][9] Aromatic amines are a class

of compounds with potential carcinogenic

properties.[1]

Environmental Hazards

Halogenated compounds can pose

environmental risks. Very toxic to aquatic life

with long-lasting effects.[6]

GHS Hazard Codes H302, H315, H318, H335, H400

Safe Handling Protocol
A self-validating system for handling this compound involves engineering controls, personal

protective equipment (PPE), and strict procedural adherence.

Engineering Controls: Always handle in a well-ventilated area, preferably within a certified

chemical fume hood to avoid inhalation of dust.[7][10]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable gloves (e.g., nitrile) that have been inspected prior to

use.[6][10]

Eye Protection: Use chemical safety goggles or a face shield.[7][8]

Lab Coat: A fire-resistant lab coat is required.[10]

Procedure:

Avoid formation of dust and aerosols.[10]

Wash hands thoroughly after handling.[6][7][10]

Contaminated work clothing should not be allowed out of the workplace.[6]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, under an

inert atmosphere.[6][11]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[7][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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